Cas no 1708267-97-3 ((1,3-dimethylcyclobutyl)methanol, Mixture of diastereomers)

• Product Name: (1,3-dimethylcyclobutyl)methanol, Mixture of diastereomers
• CAS No: 1708267-97-3
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 4612223
• PubChem ID: 97616695
• Update Time: 2025-05-24

(1,3-dimethylcyclobutyl)methanol, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• (1,3-Dimethyl-cyclobutyl)-methanol
• Cyclobutanemethanol, 1,3-dimethyl-
• (1,3-DIMETHYL-CYCLOBUTYL)-METHANOL, Mixture of diastereomers
• (1,3-dimethylcyclobutyl)methanol, Mixture of diastereomers

• Inchi： 1S/C7H14O/c1-6-3-7(2,4-6)5-8/h6,8H,3-5H2,1-2H3
• InChI Key： DFXWSYFBNZVJTQ-UHFFFAOYSA-N
• SMILES： C1(C)(CO)CC(C)C1

Computed Properties

• Exact Mass: 114.104465066g/mol
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 82.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on (1,3-dimethylcyclobutyl)methanol, Mixture of diastereomers

Comprehensive Overview of (1,3-dimethylcyclobutyl)methanol, Mixture of diastereomers (CAS No. 1708267-97-3)

(1,3-dimethylcyclobutyl)methanol, Mixture of diastereomers (CAS No. 1708267-97-3) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This compound, characterized by its unique cyclobutyl structure and diastereomeric mixture, offers versatile applications in research and industrial processes. Its molecular formula and structural complexity make it a valuable intermediate for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents and advanced materials.

The diastereomeric mixture aspect of (1,3-dimethylcyclobutyl)methanol is particularly noteworthy. Diastereomers, unlike enantiomers, exhibit distinct physical and chemical properties, which can be leveraged for selective reactions or to study stereochemical effects in drug design. Researchers are increasingly exploring such mixtures to understand their behavior in catalytic systems, chiral resolutions, and asymmetric synthesis. This aligns with the growing demand for stereoselective synthesis in the pharmaceutical industry, where precise control over molecular configuration is critical for efficacy and safety.

In recent years, the compound's potential applications in green chemistry have also become a focal point. With sustainability being a major trend, scientists are investigating how (1,3-dimethylcyclobutyl)methanol can be synthesized using eco-friendly methods, such as biocatalysis or solvent-free reactions. This resonates with the broader shift toward reducing carbon footprints and minimizing hazardous waste in chemical manufacturing. Additionally, its stability under various conditions makes it a candidate for use in high-performance polymers and specialty coatings, which are areas of high interest in material science.

From a commercial perspective, the demand for CAS No. 1708267-97-3 is driven by its utility in fine chemical production and custom synthesis. Companies specializing in contract research and manufacturing services (CRAMS) often seek such compounds to fulfill client-specific requirements. The compound's adaptability in multi-step synthetic routes further enhances its appeal, particularly for projects requiring tailored molecular architectures. This versatility is reflected in the increasing number of patent filings and academic publications referencing (1,3-dimethylcyclobutyl)methanol.

Another area of interest is the compound's role in flavor and fragrance applications. The cyclobutyl moiety, combined with the alcohol functional group, can contribute to unique olfactory profiles, making it a potential ingredient in perfumery or food additives. This aligns with consumer trends favoring novel and exotic scents, as well as the demand for natural or nature-identical compounds in the fragrance industry.

Quality control and analytical characterization of (1,3-dimethylcyclobutyl)methanol, Mixture of diastereomers are critical for ensuring its suitability in high-value applications. Techniques such as GC-MS, NMR spectroscopy, and HPLC are commonly employed to verify purity, diastereomeric ratio, and structural integrity. These analytical methods are essential for meeting regulatory standards, particularly in pharmaceuticals and cosmetics, where impurities can have significant implications.

In summary, (1,3-dimethylcyclobutyl)methanol, Mixture of diastereomers (CAS No. 1708267-97-3) is a compound of substantial scientific and industrial relevance. Its applications span multiple disciplines, from drug discovery to sustainable materials, and its unique stereochemical properties offer endless possibilities for innovation. As research continues to uncover new uses for this molecule, its importance in the chemical landscape is expected to grow, making it a compound worth watching in the coming years.